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Compound of Interest
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Cat. No.: B1199346 Get Quote

This technical guide provides a comprehensive overview of the alpha decay properties of

Curium-244 (²⁴⁴Cm), tailored for researchers, scientists, and professionals in drug

development. It details the nuclide's decay energetics, presents a structured summary of

quantitative data, and outlines the experimental methodologies for its characterization.

Introduction to Curium-244
Curium-244 is a synthetic radioisotope of the actinide element curium. It is produced in nuclear

reactors through a sequence of neutron captures and beta decays, starting from plutonium

isotopes.[1][2] With a half-life of approximately 18.11 years, ²⁴⁴Cm primarily undergoes alpha

decay to Plutonium-240 (²⁴⁰Pu).[3][4] Its high power density and relatively long half-life make it

a notable radioisotope for applications such as radioisotope thermoelectric generators (RTGs)

for space missions and as a source for alpha-particle X-ray spectrometers (APXS).[2][5]

Understanding its alpha decay energy is critical for these applications and for radiological

safety assessments.

Alpha Decay Energetics of Curium-244
The alpha decay of ²⁴⁴Cm involves the emission of an alpha particle (a helium nucleus),

transforming it into ²⁴⁰Pu. This decay process releases a total amount of energy known as the

Q-value. The decay does not proceed through a single energy transition; rather, it populates

the ground state and several excited states of the daughter nucleus, ²⁴⁰Pu, resulting in a

spectrum of alpha particles with distinct energies.[6]
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The most prominent alpha transitions are to the ground state and the first excited state of

²⁴⁰Pu.[6] The mean alpha energy is a weighted average of these individual transition energies.

Data Presentation: Curium-244 Decay Properties

The following table summarizes the key quantitative data associated with the alpha decay of

Curium-244.

Parameter Value Unit

Half-Life 18.11 Years

Decay Mode
Alpha (α), Spontaneous

Fission (SF)
-

Alpha Decay Branching Ratio ~100% %

Spontaneous Fission

Branching Ratio
1.37 x 10⁻⁴ %

Total Decay Energy (Qα) 5.90174 MeV

Mean Alpha Energy 5.8915 MeV

Primary Alpha Particle Energy

(α₀)
5.80484 MeV

Intensity of α₀ 76.7 %

Secondary Alpha Particle

Energy (α₁)
5.76005 MeV

Intensity of α₁ 23.3 %

Daughter Nuclide Plutonium-240 (²⁴⁰Pu) -

Data sourced from multiple nuclear data tables and publications.[3][7]

Curium-244 Decay Pathway
Curium-244 decays predominantly to the ground state of Plutonium-240, emitting an alpha

particle with an energy of approximately 5.805 MeV.[6] A secondary decay path populates the
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first excited state of ²⁴⁰Pu at 42.8 keV.[3][6] This results in the emission of a slightly less

energetic alpha particle (≈5.760 MeV). The excited ²⁴⁰Pu nucleus then de-excites to its ground

state, primarily through internal conversion, which leads to the emission of L X-rays.[6]

²⁴⁴Cm
(Ground State)

²⁴⁰Pu
(Ground State)

 α₀ (5.805 MeV)
 76.7% 

²⁴⁰Pu*
(42.8 keV Excited State)

 α₁ (5.760 MeV)
 23.3%  γ / IC (42.8 keV) 

Click to download full resolution via product page

Caption: Alpha decay pathway of Curium-244 to Plutonium-240.

Experimental Protocol: Alpha Spectrometry
The determination of alpha decay energies for ²⁴⁴Cm is performed using high-resolution alpha

spectrometry.[8][9] This technique measures the energy distribution of emitted alpha particles,

allowing for the identification and quantification of the different decay branches.

Experimental Workflow

The general workflow for this measurement involves sample preparation, system setup and

calibration, data acquisition in a vacuum environment, and subsequent spectral analysis.
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Caption: Experimental workflow for alpha spectrometry of Curium-244.
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Methodology Details

Sample Preparation:

Chemical Separation: The curium sample must be chemically purified to remove

interfering radionuclides. This can be achieved through techniques like ion exchange or

solvent extraction.[2]

Source Fabrication: A thin, uniform layer of the purified ²⁴⁴Cm is deposited onto a backing

material (e.g., a stainless steel or platinum disc).[10] Methods such as vacuum sublimation

or electrodeposition are used to create a source that minimizes self-absorption and energy

loss of the alpha particles, which is crucial for achieving high-resolution spectra.[6][10]

Instrumentation and Setup:

Detector: A silicon charged-particle detector, such as an ion-implanted-silicon or surface

barrier detector, is typically used.[6] These detectors offer excellent energy resolution for

alpha particles.

Vacuum Chamber: The detector and the alpha source are placed inside a vacuum

chamber. The chamber is evacuated to a low pressure (e.g., < 200 µm) to prevent the

alpha particles from losing energy due to interactions with air molecules.[6]

Electronics: The signal from the detector is processed by a series of electronic modules:

A preamplifier to amplify the initial small signal.[6]

A spectroscopy amplifier to shape and further amplify the pulse.[6]

A detector bias supply to apply the necessary high voltage to the detector.[6]

A multichannel analyzer (MCA) to sort the incoming pulses by their amplitude (which is

proportional to energy) and generate an energy spectrum.[6]

Calibration and Data Acquisition:

Energy Calibration: Before measuring the ²⁴⁴Cm spectrum, the system is calibrated using

a standard source with well-known alpha particle energies (e.g., a mixed source
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containing ²³⁹Pu, ²⁴¹Am, and ²⁴⁴Cm). This establishes a precise relationship between the

channel number in the MCA and the alpha particle energy.

Data Collection: The ²⁴⁴Cm source is placed in the vacuum chamber, facing the detector.

The chamber is sealed and evacuated. The detector is biased, and the MCA acquires data

for a sufficient duration to obtain a spectrum with good statistical quality.[6]

Data Analysis:

Peak Identification: The resulting spectrum will show distinct peaks corresponding to the

different alpha energies from ²⁴⁴Cm decay. For ²⁴⁴Cm, two main peaks around 5.805 MeV

and 5.760 MeV are expected.[6]

Spectral Deconvolution: The peaks in the spectrum are fitted with a suitable function

(typically a Gaussian with an exponential tail) to determine their precise centroid (energy)

and area (intensity).[8] This process, known as deconvolution, allows for the separation of

closely spaced peaks and the accurate calculation of their respective energies and

branching ratios.[8]

Conclusion
The alpha decay energy of Curium-244 is characterized by two primary alpha transitions

corresponding to decays to the ground and first excited states of Plutonium-240. The precise

measurement of these energies and their intensities is accomplished through high-resolution

alpha spectrometry. This requires meticulous sample preparation to create a thin, uniform

source and a well-calibrated detection system operating under vacuum. The detailed

characterization of these decay properties is essential for the safe handling and effective

application of Curium-244 in various scientific and technological fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Curium
https://www.osti.gov/servlets/purl/4485122
http://www.lnhb.fr/nuclides/Cm-244_tables.pdf
https://www.isotopes.gov/sites/default/files/2019-09/Cm-244.pdf
https://pubmed.ncbi.nlm.nih.gov/11003526/
https://www.ortec-online.com/-/media/ametekortec/third-edition-experiments/20-study-decay-scheme-244cm-alpha-x-ray-coincidence-experiment.pdf?la=en&revision=438aa9d8-cfc8-4cf3-8105-0f5213c297ed&hash=08E79B0BF9D5D85FFBCA8C3A6D3B57B3
https://periodictable.com/Isotopes/096.244/index.full.dm.prod.html
https://pubmed.ncbi.nlm.nih.gov/9699290/
https://pubmed.ncbi.nlm.nih.gov/9699290/
https://pubmed.ncbi.nlm.nih.gov/9699290/
http://jetp.ras.ru/cgi-bin/dn/e_018_04_0937.pdf
https://ntrs.nasa.gov/api/citations/19660018236/downloads/19660018236.pdf
https://www.benchchem.com/product/b1199346#what-is-the-alpha-decay-energy-of-curium-244
https://www.benchchem.com/product/b1199346#what-is-the-alpha-decay-energy-of-curium-244
https://www.benchchem.com/product/b1199346#what-is-the-alpha-decay-energy-of-curium-244
https://www.benchchem.com/product/b1199346#what-is-the-alpha-decay-energy-of-curium-244
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

